![molecular formula C18H23NO2 B5155636 (4-methoxy-3-methylbenzyl)[2-(4-methoxyphenyl)ethyl]amine](/img/structure/B5155636.png)
(4-methoxy-3-methylbenzyl)[2-(4-methoxyphenyl)ethyl]amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
(4-methoxy-3-methylbenzyl)[2-(4-methoxyphenyl)ethyl]amine, also known as 4-MeO-MPMI, is a chemical compound that belongs to the class of phenethylamines. It is a research chemical that has been used in scientific studies to investigate its potential as a selective serotonin receptor agonist.
Mechanism of Action
The exact mechanism of action of (4-methoxy-3-methylbenzyl)[2-(4-methoxyphenyl)ethyl]amine is not fully understood, but it is believed to act as a partial agonist at the 5-HT2A receptor. It may also have affinity for other serotonin receptors, such as the 5-HT2C receptor.
Biochemical and Physiological Effects:
Studies have shown that this compound can induce a range of biochemical and physiological effects in animals. These include changes in locomotor activity, body temperature, and heart rate. It has also been shown to affect the levels of several neurotransmitters, including serotonin, dopamine, and norepinephrine.
Advantages and Limitations for Lab Experiments
One advantage of using (4-methoxy-3-methylbenzyl)[2-(4-methoxyphenyl)ethyl]amine in lab experiments is its high affinity for the 5-HT2A receptor, which makes it a useful tool for investigating the role of this receptor in various physiological and behavioral processes. However, one limitation is that it has not been extensively studied in humans, so its safety and potential side effects are not well understood.
Future Directions
There are several potential future directions for research on (4-methoxy-3-methylbenzyl)[2-(4-methoxyphenyl)ethyl]amine. One area of interest is its potential therapeutic applications in the treatment of mood disorders. Further studies are needed to determine its efficacy and safety in humans. Another area of research is the development of new compounds that are structurally similar to this compound but have different pharmacological properties. These compounds could be used to investigate the role of other serotonin receptors in various physiological and behavioral processes.
Synthesis Methods
The synthesis of (4-methoxy-3-methylbenzyl)[2-(4-methoxyphenyl)ethyl]amine involves a multi-step process that starts with the reaction of 4-methoxyphenylacetonitrile with 3-methylbenzyl chloride in the presence of a base. The resulting intermediate is then reacted with 4-methoxyphenyl-2-nitropropene in the presence of a reducing agent to yield this compound.
Scientific Research Applications
(4-methoxy-3-methylbenzyl)[2-(4-methoxyphenyl)ethyl]amine has been used in scientific studies to investigate its potential as a selective serotonin receptor agonist. It has been shown to have a high affinity for the 5-HT2A receptor, which is involved in the regulation of mood, cognition, and perception. Studies have also suggested that this compound may have potential therapeutic applications in the treatment of depression, anxiety, and other mood disorders.
properties
IUPAC Name |
N-[(4-methoxy-3-methylphenyl)methyl]-2-(4-methoxyphenyl)ethanamine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H23NO2/c1-14-12-16(6-9-18(14)21-3)13-19-11-10-15-4-7-17(20-2)8-5-15/h4-9,12,19H,10-11,13H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QMSDOELRMBQCAO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)CNCCC2=CC=C(C=C2)OC)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H23NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
285.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.